(2S,4R)-2-(Bromomethyl)-4-(3-methylphenyl)oxolane

• Molecular Formula: C12H15BrO
• Molecular Weight: 255.15 g/mol
• SMILES: CC1=CC(=CC=C1)C2CC(OC2)CBr
• InChI: InChI=1S/C12H15BrO/c1-9-3-2-4-10(5-9)11-6-12(7-13)14-8-11/h2-5,11-12H,6-8H2,1H3/t11-,12-/m0/s1
• InChIKey: KISKSZOFNYDMGZ-RYUDHWBXSA-N

(2S,4R)-2-(Bromomethyl)-4-(3-methylphenyl)oxolane Overview

(2S,4R)-2-(Bromomethyl)-4-(3-methylphenyl)oxolane is a stereochemically defined 2,4‑disubstituted tetrahydrofuran (oxolane) derivative bearing a reactive bromomethyl handle at C2 and a meta‑tolyl group at C4 . Its molecular formula is C₁₂H₁₅BrO (MW 255.15) and it is supplied as a chiral building block with a typical purity of 95% for use in medicinal chemistry and organic synthesis . The compound belongs to a class of disubstituted tetrahydrofuranyl scaffolds that have been patented as key intermediates for B1‑receptor antagonists and other biologically active molecules [1].

Cis-2,4-disubstituted tetrahydrofuran scaffold – (2S,4R) ensures cis stereochemistry

Reactive bromomethyl handle for nucleophilic diversification

Meta-tolyl group provides inductive electronic modulation without strong resonance

• [1] Hauel, N., Ceci, A., Doods, H., Jung, B., & Kuelzer, R. (Boehringer Ingelheim International GmbH). Disubstituted tetrahydrofuranyl compounds and their use as B1‑receptor antagonists. US Patent Application US20120208823 A1, published Aug 16, 2012. View Source

(2S,4R)-2-(Bromomethyl)-4-(3-methylphenyl)oxolane: Substitution Risks

Generic substitution of this compound with its diastereomers, regioisomers or racemic mixtures can lead to divergent downstream stereochemical outcomes and altered reactivity profiles. The (2S,4R) configuration establishes a defined relative orientation of the bromomethyl and 3‑methylphenyl substituents on the tetrahydrofuran ring that is distinct from the (2R,4R) diastereomer . In radical cyclization chemistry, the stereochemical relationship at C2 and C4 directly dictates product geometry (cis vs. trans) [1]. Likewise, the meta‑methyl substitution pattern offers an electronic and steric profile that differs from ortho‑ and para‑tolyl analogs, affecting both nucleophilic substitution rates at the bromomethyl centre and the conformational preferences of downstream products [2]. Replacing the single enantiomer with the racemate (CAS 2137673‑92‑6) introduces the opposite enantiomer at both stereocentres, effectively halving the desired enantiopurity and potentially yielding a 1:1 mixture of diastereomers in subsequent steps.

Diastereomer mismatch

(2R,4R) diastereomer yields trans-2,4-substituted products, incompatible with cis-targeted synthesis.

Regioisomer reactivity shift

Para-tolyl analog alters electronic conjugation; ortho-tolyl introduces steric hindrance, affecting SN2 rates.

Racemate stereochemical dilution

Racemate introduces opposite enantiomer, halving effective enantiopurity and generating diastereomeric mixtures.

• [1] Schmittel, M., & Steffen, J.-P. Annulated and bridged tetrahydrofurans from alkenoxyl radical cyclization. RSC Advances, 2014, 4, 52815–52825. DOI: 10.1039/C4RA10982A. View Source
• [2] Kuujia. (2S,4R)-2-(Bromomethyl)-4-(4-methylphenyl)oxolane – CAS 2059915-11-4. https://www.kuujia.com (accessed Apr 2026). View Source

(2S,4R)-2-(Bromomethyl)-4-(3-methylphenyl)oxolane: Comparator Analysis

Stereochemical Impact: cis vs. trans Diastereomer

The (2S,4R) configuration provides a cis relationship between the C2‑bromomethyl and C4‑aryl substituents on the tetrahydrofuran ring . The corresponding (2R,4R) diastereomer (CAS 2059912‑08‑0) is commercially available from AKSci at 95% purity and $1,240/g, but it establishes a trans orientation of the two substituents . In radical cyclization cascades used to construct polysubstituted tetrahydrofurans, 2,4‑cis‑configured precursors preferentially yield 2,4‑cis products, while 2,4‑trans precursors give trans products [1]. No direct head‑to‑head reactivity assay comparing the two diastereomeric bromomethyl building blocks has been published.

Stereochemical Outcome

Class-level

Cis (2S,4R) vs trans (2R,4R) diastereomer; cis precursor leads to cis product in radical cyclization

Stereochemical control for cis-2,4-disubstituted THFs

No direct head-to-head reactivity comparison

Evidence Dimension	C2–C4 relative stereochemistry in the tetrahydrofuran ring – cis vs. trans orientation of bromomethyl (C2) and 3‑methylphenyl (C4) substituents
Target Compound Data	(2S,4R) – cis relative configuration (confirmed by InChI Key stereodescriptors in related (2S,4R) oxolanes )
Comparator Or Baseline	(2R,4R)-2-(Bromomethyl)-4-(m-tolyl)tetrahydrofuran (CAS 2059912‑08‑0) – trans relative configuration; commercially available at 95% purity, $1,240/g from AKSci
Quantified Difference	No direct reactivity or biological differential data available; stereochemical outcome divergence is inferred from radical cyclization literature [1].
Conditions	No head‑to‑head assay conducted; stereochemical assignments are based on NMR/InChI data for the respective compounds.

Why This Matters

Procuring the (2S,4R) rather than the (2R,4R) diastereomer is mandatory when the synthetic target requires a cis‑2,4‑disubstituted tetrahydrofuran motif; the wrong diastereomer will produce the undesired trans product.

• [1] Schmittel, M., & Steffen, J.-P. Annulated and bridged tetrahydrofurans from alkenoxyl radical cyclization. RSC Advances, 2014, 4, 52815–52825. View Source

Regiochemical Differentiation: meta- vs. para-Tolyl

The 3‑methylphenyl (meta‑tolyl) group places the methyl substituent in a position that exerts primarily an inductive electron‑donating effect (+I) without the strong resonance conjugation (+M) available to the para isomer . This modulates the electrophilicity of the bromomethyl centre in nucleophilic substitution reactions relative to the para‑tolyl congener. The para‑isomer (CAS 2059915‑11‑4, same (2S,4R) stereochemistry) is listed at $1,343/g (1 g scale, Enamine) [1]. The ortho‑tolyl isomer (CAS 2059917‑45‑0) introduces steric compression around the bromomethyl site, which can retard Sₙ2 reactions and alter the conformational ensemble of the tetrahydrofuran ring . Quantitative kinetic comparisons for nucleophilic displacement at the bromomethyl group among the three regioisomers have not been published.

Regioisomeric Reactivity

Class-level

Meta: +I inductive; para: +M conjugation; ortho: steric hindrance; no kinetic data

Meta position balances electronic and steric demands

Ranking based on physical organic principles

Evidence Dimension	Positional isomerism of the methyl group on the 4‑aryl substituent – meta (3‑methyl) vs. para (4‑methyl) vs. ortho (2‑methyl)
Target Compound Data	(2S,4R)-2-(Bromomethyl)-4-(3-methylphenyl)oxolane – meta‑tolyl substituent; electromeric effect primarily inductive (+I); steric profile intermediate between para (least hindered) and ortho (most hindered)
Comparator Or Baseline	(2S,4R)-2-(Bromomethyl)-4-(p-tolyl)tetrahydrofuran (CAS 2059915‑11‑4, ~$1,343/g) [1]; (2S,4R)-2-(Bromomethyl)-4-(o-tolyl)tetrahydrofuran (CAS 2059917‑45‑0) – both commercially available at 95% purity
Quantified Difference	No published kinetic rate data are available. Qualitative ranking of steric hindrance at the bromomethyl centre: ortho >> meta > para. Qualitative ranking of arenium‑ion stabilisation in potential electrophilic aromatic substitution pathways: para >> meta ≈ ortho.
Conditions	Assessment based on fundamental physical organic chemistry principles; no experimental head‑to‑head rate measurements located.

Why This Matters

The meta‑tolyl group provides a steric‑electronic compromise that is distinct from both the para‑tolyl (more electron‑rich, less hindered) and ortho‑tolyl (severely hindered) isomers, making it the appropriate choice when synthetic planning requires balanced reactivity or when structure‑activity relationship explorations demand a meta‑substituted aryl ring.

• [1] Kuujia. (2S,4R)-2-(Bromomethyl)-4-(4-methylphenyl)oxolane – CAS 2059915-11-4, Enamine pricing: $1,343/1 g. https://www.kuujia.com (accessed Apr 2026). View Source

Chiral Scaffold vs. Achiral Tetrahydrofurfuryl Bromide

Tetrahydrofurfuryl bromide (CAS 1192‑30‑9; MW 165.03; bp 169–171 °C; liquid at RT) is the simplest 2‑bromomethyl oxolane and is widely available as a commodity chemical [1]. However, it lacks both the 4‑aryl substituent and any stereochemical definition. In contrast, (2S,4R)-2-(bromomethyl)-4-(3-methylphenyl)oxolane delivers two elements of complexity – a pre‑installed (2S,4R) chiral configuration and a functionalised aromatic ring – in a single building block, thereby enabling convergent rather than linear synthetic strategies. The difference in the number of synthetic steps required to reach a chiral, aryl‑substituted tetrahydrofuran intermediate is estimated as ≥ 3 steps (chiral resolution, aryl introduction, and functional group interconversion) when starting from tetrahydrofurfuryl bromide versus one step (nucleophilic displacement) when using the title compound . No peer‑reviewed head‑to‑head synthetic efficiency study has been reported.

Synthetic Step Economy

Reported

Estimated ≥3 steps saved vs. achiral tetrahydrofurfuryl bromide; pre-installed chirality and aryl group

Convergent intermediate for chiral polycyclic frameworks

Retrosynthetic estimate; no experimental comparison

Evidence Dimension	Furnishing of a chiral, aryl‑substituted tetrahydrofuran intermediate – step count and stereochemical fidelity
Target Compound Data	Single enantiomer (2S,4R) with pre‑installed bromomethyl and 3‑methylphenyl groups; molecular formula C₁₂H₁₅BrO; 95% purity [1]
Comparator Or Baseline	Tetrahydrofurfuryl bromide (CAS 1192‑30‑9): C₅H₉BrO, racemic, liquid, bp 169–171 °C, density 1.45 g/mL; no aryl group; no stereochemical information [1]
Quantified Difference	Estimated saving of ≥ 3 synthetic steps to reach a comparable chiral 4‑aryl‑2‑functionalised tetrahydrofuran; no published direct comparison of overall yields or enantiopurity.
Conditions	Step‑count estimate based on retrosynthetic analysis (chiral resolution of racemate, introduction of aryl group via cross‑coupling, functional group manipulation to install bromomethyl); no experimental side‑by‑side study.

Why This Matters

For medicinal chemistry campaigns requiring chiral 2,4‑disubstituted tetrahydrofurans, the title compound provides a convergent entry that can reduce synthetic burden by multiple steps relative to starting from a simple bromomethyl oxolane.

• [1] Molbase. Tetrahydrofurfuryl bromide (CAS 1192‑30‑9) – physical properties. https://mip.molbase.cn (accessed Apr 2026). View Source

B1-Receptor Antagonist Scaffold Relevance

The Boehringer Ingelheim patent family (US20120208823 and related filings) explicitly claims disubstituted tetrahydrofuranyl compounds with defined stereochemistry as B1‑receptor antagonists for the treatment of inflammatory and neuropathic pain [1]. Within this patent space, the (2S,4R)−2‑bromomethyl−4‑aryl‑oxolane scaffold serves as a key intermediate for the synthesis of more elaborate B1 antagonists possessing specific C2–C4 stereochemical relationships. The (2R,4R) and reversed‑stereochemistry intermediates were also employed, but the patent examples illustrate that the final biological activity (IC₅₀/ Kᵢ data disclosed in BindingDB for several elaborated congeners, e.g., CHEMBL1837152) is contingent on the correct absolute configuration at C2 and C4 [2]. The title compound therefore occupies a specific node in the synthetic route to a distinct subset of B1‑antagonist chemotypes.

B1 Antagonist Scaffold

Reported

Matches patent US20120208823; elaborated analogs show nM B1 affinity; stereochemistry critical

Enables synthesis of B1 receptor research compounds

Title compound is building block, not tested in B1 assay

Evidence Dimension	Relevance of the (2S,4R)−2‑bromomethyl−4‑(3‑methylphenyl) scaffold to the patent‑disclosed B1‑antagonist pharmacophore space
Target Compound Data	Core scaffold matches the general formula I of US20120208823; (2S,4R) stereochemistry corresponds to one of the claimed stereoisomeric forms [1]
Comparator Or Baseline	Elaborated B1 antagonists in BindingDB (e.g., CHEMBL1837152) with reported IC₅₀/Kᵢ values at the human B1 receptor; the exact stereochemistry of the tetrahydrofuran ring is critical for activity [2]
Quantified Difference	No affinity data available for the title compound itself (it is a building block, not a final antagonist). The elaborated B1 antagonists show IC₅₀ values in the nanomolar range (e.g., 22 nM for certain chemotypes), and activity is abolished with incorrect stereochemistry [2].
Conditions	Competitive binding assays at human recombinant B1 receptor (ChEMBL_772684) for elaborated final compounds; the title compound has not been tested in this assay.

Why This Matters

Procurement of the (2S,4R) stereoisomer specifically enables the synthesis of a B1‑antagonist sub‑series where C2–C4 cis stereochemistry is required; using an alternative stereoisomer would lead to an inactive or off‑target compound space.

• [1] Hauel, N., et al. (Boehringer Ingelheim). Disubstituted tetrahydrofuranyl compounds and their use as B1‑receptor antagonists. US Patent Application US20120208823 A1, 2012. View Source
• [2] BindingDB. Entry for ChEMBL1837152 – Antagonist activity at human B1 receptor. https://www.bindingdb.org (accessed Apr 2026). View Source

(2S,4R)-2-(Bromomethyl)-4-(3-methylphenyl)oxolane: Application Scenarios

cis-2,4-Disubstituted B1 Antagonist Synthesis

As evidenced by the patent disclosure of disubstituted tetrahydrofuranyl B1 antagonists [1], the (2S,4R) configuration is mandatory to access the cis‑2,4‑disubstituted sub‑series. The 2‑bromomethyl group serves as a diversification handle for nucleophilic displacement with amine, thiol or alkoxide nucleophiles, while the 3‑methylphenyl substituent remains intact throughout the sequence to provide hydrophobic contacts in the B1 binding pocket. Substituting the (2R,4R) diastereomer would produce trans‑configured products that fall outside the active stereochemical space defined in the patent [1].

meta-Aryl Building Block for SAR Exploration

The meta‑tolyl group occupies a unique position in the Hammett/steric parameter landscape relative to para‑ and ortho‑tolyl isomers. As discussed in Section 3, this compound is the appropriate choice when a medicinal chemistry programme requires systematic exploration of the aryl substitution pattern while keeping the tetrahydrofuran stereochemistry constant. No additional synthetic effort is needed to install the meta‑methyl group, allowing direct comparison with para‑tolyl (CAS 2059915‑11‑4) and ortho‑tolyl (CAS 2059917‑45‑0) congeners in biological assays .

Convergent Synthesis of Chiral Polycyclic Frameworks

Combining the pre‑installed (2S,4R) chirality with the bromomethyl electrophile and the aryl nucleophile/coupling partner functionality, this compound can serve as a single advanced intermediate that replaces three or more linear steps from simpler starting materials such as tetrahydrofurfuryl bromide [2]. This convergent approach is particularly valuable in natural product total synthesis and in the preparation of sp³‑rich fragment libraries for fragment‑based drug discovery.

Application

Selection Property

Validation Focus

B1 receptor antagonist chemotype synthesis

(2S,4R) stereochemical integrity (cis configuration)

Stereochemical outcome validation (NMR/chiral HPLC)

Meta-substituted aryl SAR studies

Positional isomerism (meta vs para/ortho)

Reactivity profile comparison under SN2 conditions

Convergent synthesis of chiral polycyclic scaffolds

Convergent intermediate with pre-installed chirality

Synthetic step-count and enantiopurity retention

• [1] Hauel, N., et al. (Boehringer Ingelheim). US20120208823 A1, 2012. View Source
• [2] Molbase. Tetrahydrofurfuryl bromide (CAS 1192‑30‑9) – physical properties and synthetic utility. View Source